Cas no 2140493-49-6 (4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol)

• Product Name: 4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol
• CAS No: 2140493-49-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5841877
• PubChem ID: 165599676
• Update Time: 2025-05-25

4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol
• 2140493-49-6
• EN300-1625310

• Inchi： 1S/C7H11N3O2/c1-10-4-8-7(9-10)5-2-12-3-6(5)11/h4-6,11H,2-3H2,1H3
• InChI Key： GUWFHKDRGSMNLS-UHFFFAOYSA-N
• SMILES： O1CC(C(C2N=CN(C)N=2)C1)O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 60.2Ų

Additional information on 4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol

Introduction to Compound CAS No. 2140493-49-6: 4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol

The compound CAS No. 2140493-49-6, also known as 4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-one, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

Recent studies have highlighted the importance of oxolan derivatives in the development of novel materials with enhanced thermal stability and mechanical properties. The presence of the triazole ring in this compound contributes to its ability to form stable complexes with metal ions, making it a valuable component in coordination chemistry.

The synthesis of 4-(1-methyl-1H-1,2,4-triazol-3-one)oxolan involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for industrial applications.

In terms of applications, this compound has shown promise in the development of advanced polymers and composites. Its ability to act as a crosslinking agent has been explored in recent studies, where it demonstrated improved mechanical properties compared to traditional crosslinkers.

The structural integrity of CAS No. 2140493 is further enhanced by the presence of a methyl group on the triazole ring, which not only stabilizes the molecule but also enhances its reactivity in certain chemical environments.

Moreover, this compound has been investigated for its potential use in drug delivery systems due to its biocompatibility and controlled release properties. Studies have shown that it can be incorporated into polymeric matrices to create sustained-release formulations for pharmaceutical applications.

The stability of oxolan derivatives under various environmental conditions has been a focal point of recent research efforts. This compound has demonstrated exceptional resistance to thermal degradation and oxidative stress, making it suitable for use in high-performance materials.

In conclusion, the compound CAS No. 2140493 is a versatile molecule with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike.